ML RR-S2 CDA

• CAS No.: 1638241-89-0
• Product Name: ML RR-S2 CDA
• Molecular Formula: C20H24N10O10P2S2
• Molecular Weight: 690.54
• IUPAC Name: (1R,6R,8R,9R,10S,15R,17R,18R)-8,17-bis(6-aminopurin-9-yl)-3-hydroxy-12-oxo-12-sulfanyl-3-sulfanylidene-2,4,7,11,13,16-hexaoxa-3λ5,12λ5-diphosphatricyclo[13.2.1.06,10]octadecane-9,18-diol
• Standard InChI: InChI=1S/C20H24N10O10P2S2/c21-15-9-17(25-3-23-15)29(5-27-9)19-12(32)13-8(38-19)2-36-42(34,44)40-14-11(31)7(1-35-41(33,43)39-13)37-20(14)30-6-28-10-16(22)24-4-26-18(10)30/h3-8,11-14,19-20,31-32H,1-2H2,(H,33,43)(H,34,44)(H2,21,23,25)(H2,22,24,26)/t7-,8-,11-,12-,13-,14-,19-,20-,41?,42?/m1/s1
• Standard InChIKey: IZJJFUQKKZFVLH-LTKSHMRXSA-N
• SMILES: C1C2C(C(C(O2)N3C=NC4=C(N=CN=C43)N)OP(=S)(OCC5C(C(C(O5)N6C=NC7=C(N=CN=C76)N)O)OP(=O)(O1)S)O)O
• Description: ML RR-S2 CDA(cas 1638241-89-0), a synthetic CDN-derivative molecule, compared to endogenous and pathogen-derived CDNs, as a attractive compound for anticancer clinical development, it improves both stability and lipophilicity, promoting significantly increased STING signal.
• Synonyms: ML RR-S2 CDA; STING-Inducer-1
• Reference: [1]. Dubensky, Thomas W, et al. Compositions and methods for activating /stimulator of interferon gene/-dependent signaling. WO 2014189805 A1 ; [2]. Corrales L, et al. Direct Activation of STING in the Tumor Microenvironment Leads to Potent and Systemic Tumor Regression and Immunity. Cell Rep. 2015 May 19;11(7):1018-30.
• PubChem Compound: 119078080
• Last Modified: Nov 14 2021